Cas no 89009-85-8 (Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]-)

Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]- structure
89009-85-8 structure
Product Name:Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]-
CAS No:89009-85-8
MF:C12H23N3O
MW:225.33052277565
CID:616127
PubChem ID:71321415
Update Time:2025-04-19

Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[3-(hexahydro-1H-1,4-diazepin-1-yl)-1-oxopropyl]-
    • 3-(1,4-diazepan-1-yl)-1-pyrrolidin-1-ylpropan-1-one
    • DTXSID50751237
    • 3-(1,4-Diazepan-1-yl)-1-(pyrrolidin-1-yl)propan-1-one
    • 89009-85-8
    • Inchi: 1S/C12H23N3O/c16-12(15-8-1-2-9-15)4-10-14-7-3-5-13-6-11-14/h13H,1-11H2
    • InChI Key: ZJZVMBTZNDEFRQ-UHFFFAOYSA-N
    • SMILES: O=C(CCN1CCNCCC1)N1CCCC1

Computed Properties

  • Exact Mass: 225.184112366g/mol
  • Monoisotopic Mass: 225.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 35.6Ų
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